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Compound of Interest

Compound Name: Methyl 2-methylhexanoate

Cat. No.: B1618892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of Methyl
2-methylhexanoate, a fatty acid ester. The data is presented for easy reference and

integration into research and development workflows.

Core Molecular Data
The fundamental molecular attributes of Methyl 2-methylhexanoate are summarized below.

These values are critical for a variety of applications, including analytical chemistry, reaction

stoichiometry, and formulation development.

Property Value

Molecular Formula C₈H₁₆O₂

Molecular Weight 144.2114 g/mol [1][2]

CAS Registry Number 2177-81-3[1][2]

Methodology for Molecular Weight Calculation
The molecular weight of a compound is a fundamental property derived from its molecular

formula. The calculation is based on the sum of the atomic weights of the constituent atoms.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b1618892?utm_src=pdf-interest
https://www.benchchem.com/product/b1618892?utm_src=pdf-body
https://www.benchchem.com/product/b1618892?utm_src=pdf-body
https://www.benchchem.com/product/b1618892?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2177813&Units=SI
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H16O2/c1-4-5-6-7(2)8(9)10-3/h7H%2C4-6H2%2C1-3H3
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2177813&Units=SI
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C8H16O2/c1-4-5-6-7(2)8(9)10-3/h7H%2C4-6H2%2C1-3H3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Identify the Molecular Formula: The elemental composition of Methyl 2-methylhexanoate is

determined to be C₈H₁₆O₂[1][2].

Determine Atomic Weights: The standard atomic weight of each element is utilized:

Carbon (C): ≈ 12.011 u

Hydrogen (H): ≈ 1.008 u

Oxygen (O): ≈ 15.999 u

Calculate Total Mass: The molecular weight (MW) is calculated using the following equation:

MW = (Number of C atoms × Atomic Weight of C) + (Number of H atoms × Atomic Weight

of H) + (Number of O atoms × Atomic Weight of O)

MW = (8 × 12.011) + (16 × 1.008) + (2 × 15.999)

MW ≈ 144.2114 g/mol

Logical Relationship Diagram
The following diagram illustrates the logical workflow from the chemical structure to the final

calculated molecular weight, providing a clear visual representation of the data derivation

process.
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Compound Identification

Compositional Analysis

Molecular Weight Derivation

Methyl 2-methylhexanoate

Chemical Structure

Elemental Composition
(C, H, O)

Atom Count
C: 8 | H: 16 | O: 2

Molecular Formula
C₈H₁₆O₂

Calculation
(8 * 12.011) + (16 * 1.008) + (2 * 15.999)

Standard Atomic Weights
C: ~12.011
H: ~1.008

O: ~15.999

Molecular Weight
144.2114 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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